Cas no 80178-17-2 ( )

• Product name: &nbsp
• CAS No: 80178-17-2
• MF: C₁₇H₂₃ClO₆
• MW: 358.8139
• CID: 985224
• PubChem ID: 54604540

  Chemical and Physical Properties

Names and Identifiers

• 4β-(chloroacetoxy)scirpene-3α,15-diol
• ANGUIDINE DERIV 4-CHLOROACETYLSCIRPENE-3,15-DIOL
• NSC294914
• 80178-17-2
• DTXSID50713855
• (3beta,4alpha)-3,15-Dihydroxy-12,13-epoxytrichothec-9-en-4-yl chloroacetate
• NSC-294914
• SCHEMBL11070584
• Trichothec-9-ene-3,15-triol, 12,13-epoxy-, 4-(chloroacetate), (3.alpha.,4.beta.)-
•  

• Inchi： InChI=1S/C17H23ClO6/c1-9-3-4-16(7-19)10(5-9)23-14-12(21)13(24-11(20)6-18)15(16,2)17(14)8-22-17/h5,10,12-14,19,21H,3-4,6-8H2,1-2H3/t10-,12-,13-,14-,15-,16-,17+/m1/s1
• InChI Key： NKCJHBQJGPSCTL-RHEXVZGZSA-N
• SMILES： CC1=CC2C(CC1)(C3(C(C(C(C34CO4)O2)O)OC(=O)CCl)C)CO

Computed Properties

• Exact Mass: 358.1183161g/mol
• Monoisotopic Mass: 358.1183161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.5Ų